2-(2-Fluorophenoxy)-1-[3-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one

• IUPAC Name: 2-(2-fluorophenoxy)-1-[3-(2-methylpropylsulfonyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C17H24FNO4S/c1-13(2)12-24(21,22)14-6-5-9-19(10-14)17(20)11-23-16-8-4-3-7-15(16)18/h3-4,7-8,13-14H,5-6,9-12H2,1-2H3
• InChI Key: WVTYHABBLPHEFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CCCN(C1)C(=O)COC2=CC=CC=C2F
• Molecular Formula: C17H24FNO4S
• Molecular Weight: 357.4 g/mol

Description

2-(2-Fluorophenoxy)-1-[3-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one, also known as FPE, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. FPE is a synthetic compound that was first synthesized in 2012 by a team of researchers at the University of California, San Francisco. Since then, FPE has been studied extensively for its potential use in scientific research.

Scientific Research Applications

Nucleophilic Aromatic Substitution Reactions

• Research on the nucleophilic substitution reactions involving aromatic compounds with nitro groups, similar to fluorophenoxy compounds, demonstrates the foundational chemistry enabling the synthesis of complex molecules. These reactions are crucial for developing pharmaceuticals, agrochemicals, and advanced materials. The study by Pietra and Vitali (1972) provides insights into the mechanism of such reactions, highlighting their significance in synthetic organic chemistry (Pietra & Vitali, 1972).

Chemosensors Development

• The development of chemosensors based on specific chemical scaffolds, such as those related to fluorophenoxy derivatives, is a critical area of research. These chemosensors can detect various analytes, including metal ions and organic molecules, which is essential for environmental monitoring, diagnostic applications, and industrial processes. Roy (2021) discusses the role of 4-Methyl-2,6-diformylphenol-based compounds in detecting numerous analytes, indicating the potential utility of similar compounds in sensor technology (Roy, 2021).

Pharmacophore Development for Therapeutic Targets

• Arylcycloalkylamines, with structural features resembling the compound of interest, serve as pharmacophores in several therapeutic agents, particularly for neurological targets like D2-like receptors. Research by Sikazwe et al. (2009) explores how specific substituents, akin to those in the compound , contribute to the potency and selectivity of ligands for these receptors, which is crucial for developing new medications for psychiatric disorders (Sikazwe et al., 2009).